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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

Disclaimer: The majority of available toxicological data pertains to "Lewisite," a mixture

primarily containing dichloro(2-chlorovinyl)arsine (Lewisite 1), along with byproducts bis(2-

chlorovinyl)arsinous chloride (Lewisite 2) and tris(2-chlorovinyl)arsine (Lewisite 3).[1][2][3]

Specific toxicological studies focusing exclusively on Lewisite 2 are scarce. The toxicity of

Lewisite 2 and 3 is considered comparable to that of Lewisite 1.[3] Therefore, this document

summarizes the findings for "Lewisite," with the understanding that these are representative of

the toxicological profile of its components, including Lewisite 2.

Introduction
Lewisite is a potent chemical warfare agent known for its vesicant (blistering) and systemic

toxic effects.[4][5] It is an organoarsenic compound that poses a significant health risk upon

contact, inhalation, or ingestion.[1][5][6] Due to its reactivity and potential for causing severe

harm, its use in controlled toxicology studies is limited and requires stringent safety protocols.

These studies are crucial for understanding its mechanism of action, developing effective

countermeasures, and establishing safety guidelines.[7]
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The primary mechanism of Lewisite's toxicity stems from its reaction with thiol groups in

proteins, leading to enzyme inhibition and cellular energy depletion, ultimately causing cell

death.[4][8]

Data Presentation: Quantitative Toxicology Data
The following tables summarize key quantitative data from various toxicology studies on

Lewisite.

Table 1: Lethal Dose (LD50) Values for Lewisite

Animal Model
Route of
Administration

LD50 Value Reference

Rabbit Intravenous 1.8 mg/kg [9]

Rat Gavage (Oral)

> 2.5 mg/kg (deaths

noted at 2.0 and 2.5

mg/kg)

[4]

Rabbit Gastric Intubation

> 2.0 mg/kg (deaths

noted at 1.0, 1.5, and

2.0 mg/kg)

[4]

Table 2: No-Observed-Adverse-Effect Level (NOAEL) for Developmental and Reproductive

Toxicity

Animal Model Study Type
Route of
Administration

NOAEL Reference

Rat Teratology Gavage 1.5 mg/kg/day [4][7]

Rabbit Teratology
Gastric

Intubation
0.016 mg/kg/day [7]

Rat
Two-Generation

Reproduction

Gastric

Intubation
> 0.60 mg/kg/day [10][11]
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Experimental Protocols
Detailed methodologies for key experiments cited are provided below.

Protocol 1: Acute Oral Toxicity Study in Rats (Based on Sasser et al., 1989a)

Objective: To determine the acute oral toxicity of Lewisite in rats.

Animal Model: Male and female Sprague-Dawley rats.

Materials:

Lewisite

Sesame oil (vehicle)

Oral gavage needles

Syringes

Procedure:

Groups of 10 male and 10 female rats were used for each dose group and a vehicle

control group.

Lewisite was diluted in sesame oil to achieve the desired concentrations.

Doses of 0.01, 0.1, 0.5, 1.0, or 2.0 mg/kg were administered once via oral gavage. The

vehicle control group received only sesame oil.

Animals were observed for clinical signs of toxicity and mortality for 14 days post-

administration.

Body weights were recorded daily.

At the end of the study, a gross necropsy was performed on all animals.

Protocol 2: Two-Generation Reproductive Toxicity Study in Rats (Based on Sasser et al., 1989)
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Objective: To evaluate the effects of Lewisite on reproductive performance and fertility across

two generations of rats.[3]

Animal Model: F0 and F1 generation Sprague-Dawley rats.

Materials:

Lewisite

Sesame oil (vehicle)

Oral gavage needles

Syringes

Procedure:

Parental (F0) male and female rats were administered Lewisite in sesame oil by gastric

intubation at doses of 0, 0.10, 0.25, or 0.60 mg/kg/day for 5 days a week.[3][11]

Dosing occurred prior to mating, during mating, and after mating until the birth of the F1

offspring. Dams continued to receive Lewisite during lactation.[3][11]

After weaning, selected male and female F1 offspring were continued on the same dosing

regimen.

The F1 generation was mated to produce the F2 generation. F1 dams continued to

receive Lewisite throughout gestation and lactation.

Endpoints measured included reproductive performance, fertility, and reproductive organ

weights of both male and female rats in both generations.[3][11]

Protocol 3: In Vitro Cytotoxicity Assay in HaCaT Cells

Objective: To assess the cytotoxic effects of Lewisite on human keratinocytes.

Cell Line: HaCaT (human keratinocyte) cells.
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Materials:

Lewisite stock solution

Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum and 1%

antibiotics

6-well plates

Procedure:

HaCaT cells were cultured in DMEM at 37°C in a 5% CO2 incubator.[12]

Cells were seeded in 6-well plates and allowed to reach 80% confluency.[12]

The growth medium was replaced with a medium containing various concentrations of

Lewisite.

Cells were exposed for a defined period (e.g., 6 hours).[12]

Following exposure, cell viability was assessed using a suitable method (e.g., MTT assay,

trypan blue exclusion).

Protein lysates can be collected for further analysis, such as Western blotting, to

investigate molecular pathways.[12]

Visualizations: Signaling Pathways and
Experimental Workflows
Mechanism of Lewisite Toxicity

The primary toxic action of Lewisite involves its reaction with sulfhydryl (-SH) groups present in

proteins and other biological molecules.[4][8] This interaction leads to the inhibition of critical

enzymes, disruption of cellular metabolism, and ultimately, cell death.[4]

Lewisite Protein Sulfhydryl
(-SH) Groups

Binds to Enzyme Inhibition
(e.g., Pyruvate Dehydrogenase)

Leads to Energy Depletion
(ATP Decrease)

Causes Cell DeathResults in
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Click to download full resolution via product page

Caption: Mechanism of Lewisite-induced cellular toxicity.

Experimental Workflow for a Two-Generation Reproductive Study

The following diagram illustrates the general workflow for a two-generation reproductive

toxicology study, as described in the provided protocols.
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Caption: Workflow for a two-generation reproductive toxicology study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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